Cas no 2225136-82-1 (1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo3,4-bpyridine-5-carbonitrile)

• Product Name: 1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo3,4-bpyridine-5-carbonitrile
• CAS No: 2225136-82-1
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• CID: 5194174
• PubChem ID: 137964116
• Update Time: 2025-05-22

1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo3,4-bpyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile
• 1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo3,4-bpyridine-5-carbonitrile

• Inchi： 1S/C10H10N4O/c1-3-14-10-8(5-12-14)9(15)7(4-11)6(2)13-10/h5H,3H2,1-2H3,(H,13,15)
• InChI Key： DRAGJIBTKWCIPT-UHFFFAOYSA-N
• SMILES： C12N(CC)N=CC1=C(O)C(C#N)=C(C)N=2

Additional information on 1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo3,4-bpyridine-5-carbonitrile

1-Ethyl-4-Hydroxy-6-Methyl-1H-Pyrazolo[3,4-b]Pyridine-5-Carbonitrile: A Comprehensive Overview

The compound with CAS No 2225136-82-1, commonly referred to as 1-Ethyl-4-Hydroxy-6-Methyl-1H-Pyrazolo[3,4-b]Pyridine-5-Carbonitrile, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule belongs to the class of pyrazolopyridines, which are known for their versatility in biological interactions and chemical reactivity.

Pyrazolo[3,4-b]pyridine is a bicyclic heterocyclic compound that combines the structural elements of pyrazole and pyridine rings. The presence of the cyano group at the 5-position of the pyrazolo[3,4-b]pyridine ring introduces electron-withdrawing effects, which can significantly influence the molecule's electronic properties and reactivity. Additionally, the hydroxyl group at position 4 and the methyl group at position 6 contribute to the molecule's steric and electronic diversity, making it a valuable substrate for further functionalization and exploration in drug discovery.

Recent studies have highlighted the potential of 1-Ethyl-4-Hydroxy-6-Methyl-1H-Pyrazolo[3,4-b]Pyridine-5-Carbonitrile as a lead compound in the development of novel therapeutic agents. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been extensively investigated. For instance, researchers have reported that this compound exhibits potent inhibitory activity against certain protein kinases, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

The synthesis of 1-Ethyl-4-Hydroxy-6-Methyl-1H-Pyrazolo[3,4-b]Pyridine-5-Carbonitrile involves a multi-step process that typically begins with the preparation of precursor compounds such as substituted pyridines or pyrazoles. The incorporation of functional groups like ethyl and methyl groups is achieved through various alkylation or substitution reactions. The introduction of the cyano group is often carried out via nucleophilic substitution or oxidation reactions, depending on the specific synthetic pathway employed.

One of the most intriguing aspects of this compound is its ability to undergo further chemical modifications to enhance its bioavailability and efficacy. For example, researchers have explored the addition of various substituents at different positions on the pyrazolo[3,4-b]pyridine ring to optimize its pharmacokinetic properties. These modifications have led to derivatives with improved solubility and reduced toxicity profiles, making them more suitable for in vivo studies.

In terms of applications, 1-Ethyl-4-Hydroxy-6-Methyl-1H-Pyrazolo[3,4-b]Pyridine-5-Carbonitrile has shown promise in several therapeutic areas. Its potential as an anti-cancer agent has been explored through preclinical studies, where it demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells. Additionally, this compound has been investigated for its anti-inflammatory properties, with studies indicating its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress in vitro.

The structural versatility of this compound also makes it an attractive candidate for use in materials science applications. For instance, its electron-deficient nature could render it useful in designing new materials for optoelectronic devices or sensors. Furthermore, its ability to form stable complexes with metal ions suggests potential applications in catalysis and coordination chemistry.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 1-Ethyl-4-Hydroxy-6-Methyl-1H-Pyrazolo[3,4-b]Pyridine-5-Carbonitrile. These studies have provided insights into its electronic structure, conformational flexibility, and binding interactions with biological targets. Such computational approaches are expected to play a pivotal role in guiding future research efforts aimed at optimizing this compound's therapeutic potential.

In conclusion, CAS No 2225136-82-1, or 1-Ethyl-4-Hydroxy-6-Methyl-1H-Pyrazolo[3,4-b]Pyridine-5-Carbonitrile, represents a compelling example of how structural diversity can be harnessed to develop innovative solutions in chemistry and pharmacology. With ongoing research uncovering new facets of its properties and applications, this compound is poised to make significant contributions to both academic research and industrial development.